Multicolor tunable highly luminescent carbon dots for remote force measurement and white light emitting diodes†
Chemical Communications Pub Date: 2019-09-16 DOI: 10.1039/C9CC05581A
Abstract
Multicolor tunable carbon dots (CDs) are obtained by only altering the reaction solvents in solvothermal treatment. The red CDs (R-CDs) have a quantum yield of 50.8%, the highest reported for nitrogen and sulfur co-doped R-CDs so far. These CDs are developed into fluorescent hydrogels for precise remote force measurement and WLEDs with the CIE color coordinate of (0.31, 0.32).
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